Cas no 1897096-16-0 (1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine)

• Product Name: 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine
• CAS No: 1897096-16-0
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 6370302
• PubChem ID: 117409341
• Update Time: 2025-05-21

1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine
• EN300-1923348
• 1897096-16-0
• [1-(2-bromo-4,5-difluorophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H10BrF2N/c11-7-4-9(13)8(12)3-6(7)10(5-14)1-2-10/h3-4H,1-2,5,14H2
• InChI Key： XERUUPIUOALTCZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1(CN)CC1)F)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine

Introduction to 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine (CAS No. 1897096-16-0)

1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine (CAS No. 1897096-16-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and difluorinated phenyl group attached to a cyclopropylmethanamine moiety. These structural elements contribute to its potential as a lead compound in the development of new therapeutic agents.

The synthesis of 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine has been reported in several recent studies, highlighting its versatility and the ease with which it can be modified to explore a wide range of biological activities. The bromine and fluorine substituents on the phenyl ring are particularly noteworthy, as they can influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability.

In terms of its chemical properties, 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine exhibits a molecular weight of approximately 287.05 g/mol and a melting point in the range of 65-70°C. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol is relatively high, making it suitable for various analytical and preparative techniques. The compound's stability under different conditions has also been evaluated, with results indicating that it remains stable at room temperature and under standard laboratory conditions.

The biological activity of 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine has been the subject of several recent studies. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored, with promising results suggesting its potential as a lead compound for the development of novel drugs targeting neurological disorders.

The pharmacological profile of 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine has also been investigated in preclinical models. In vitro assays have demonstrated its potent activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings have been supported by in vivo studies using animal models, where the compound showed significant antitumor effects without causing severe toxicity. These results highlight the potential of 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine as a promising candidate for further drug development.

Beyond its potential therapeutic applications, 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine has also been studied for its use as a chemical probe in biological research. Its unique structure allows it to serve as a valuable tool for investigating the mechanisms underlying various biological processes. For example, it has been used to study the role of specific enzymes in signal transduction pathways and to explore the interactions between proteins and small molecules.

The synthesis of 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine typically involves multi-step reactions that can be optimized for yield and purity. Common synthetic routes include the reaction of 2-bromo-4,5-difluorobenzaldehyde with cyclopropylmethylamine followed by reduction steps to form the final product. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, 1-(2-bromo-4,5-difluorophenyl)cyclopropylmethanamine (CAS No. 1897096-16-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in drug discovery and biological research.